Cas no 1368409-71-5 (1-(2-isocyanatoethyl)-2,4-dimethylbenzene)

• Product Name: 1-(2-isocyanatoethyl)-2,4-dimethylbenzene
• CAS No: 1368409-71-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5869148
• PubChem ID: 82280504
• Update Time: 2025-06-26

1-(2-isocyanatoethyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatoethyl)-2,4-dimethylbenzene
• EN300-1828395
• 1368409-71-5

• Inchi： 1S/C11H13NO/c1-9-3-4-11(10(2)7-9)5-6-12-8-13/h3-4,7H,5-6H2,1-2H3
• InChI Key： GBBLIOYABQZWMZ-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(2-isocyanatoethyl)-2,4-dimethylbenzene

Introduction to 1-(2-isocyanatoethyl)-2,4-dimethylbenzene (CAS No. 1368409-71-5) and Its Applications in Modern Chemical Research

The compound 1-(2-isocyanatoethyl)-2,4-dimethylbenzene, identified by the CAS number 1368409-71-5, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural features, characterized by an isocyanate functional group and a dimethyl-substituted benzene ring, make it a versatile intermediate in the synthesis of various high-value chemicals. This introduction delves into the compound's properties, synthesis methods, and its emerging applications, particularly in the context of recent advancements in medicinal chemistry and material science.

At the core of understanding 1-(2-isocyanatoethyl)-2,4-dimethylbenzene lies its molecular architecture. The presence of an isocyanate group (-NCO) at the 2-position of a dimethylbenzene ring imparts reactivity that is highly valuable for further functionalization. This reactivity has been exploited in the development of novel polymers, adhesives, and coatings, where the compound serves as a precursor for polyurethane formation. The dimethyl substitution at the 2- and 4-positions enhances steric hindrance, influencing both the compound's solubility and its interaction with biological systems.

In recent years, there has been growing interest in leveraging the isocyanate functionality of 1-(2-isocyanatoethyl)-2,4-dimethylbenzene for pharmaceutical applications. Isocyanates are well-known for their ability to form covalent bonds with nucleophiles, making them ideal candidates for drug conjugation and prodrug design. For instance, researchers have explored its utility in creating site-specific drug delivery systems, where the isocyanate group can be selectively activated to attach therapeutic molecules. This approach has shown promise in targeted cancer therapies, where precision in drug localization is critical for efficacy and minimizing side effects.

The synthesis of 1-(2-isocyanatoethyl)-2,4-dimethylbenzene typically involves the reaction of 2,4-dimethylaniline with phosgene or its equivalents under controlled conditions. However, due to the toxicity concerns associated with phosgene, alternative methods such as catalytic carbonylation have been investigated. These greener approaches not only enhance safety but also improve scalability for industrial applications. Recent studies have demonstrated that transition metal-catalyzed reactions can efficiently introduce the isocyanate group without compromising yield or purity.

Beyond pharmaceuticals, 1-(2-isocyanatoethyl)-2,4-dimethylbenzene has found utility in materials science. Its ability to form stable urethane linkages makes it an excellent candidate for developing novel polymers with tailored properties. For example, researchers have utilized this compound to create biodegradable coatings that exhibit superior adhesion and water resistance. These coatings are particularly relevant in industries where environmental sustainability is a priority, such as automotive and packaging sectors.

Moreover, the structural motif of 1-(2-isocyanatoethyl)-2,4-dimethylbenzene has inspired investigations into its role as a ligand in coordination chemistry. The combination of aromaticity from the benzene ring and the electrophilic isocyanate group allows it to interact with various metal centers. Such metal complexes have potential applications in catalysis and as sensors for detecting small molecules. For instance, palladium complexes derived from this compound have been reported to catalyze cross-coupling reactions efficiently under mild conditions.

The biological activity of 1-(2-isocyanatoethyl)-2,4-dimethylbenzene has also been explored through computational modeling and experimental screening. Virtual screening techniques have identified derivatives of this compound that exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. These findings underscore the importance of structural diversity when designing molecules for therapeutic use. Further research is ongoing to optimize these derivatives for clinical trials.

In conclusion,1-(2-isocyanatoethyl)-2,4-dimethylbenzene (CAS No. 1368409-71-5) stands as a multifaceted compound with broad applications across chemical research fields. Its unique reactivity and structural features make it indispensable in synthesizing advanced materials and pharmaceuticals. As synthetic methodologies continue to evolve towards greener practices,this molecule will undoubtedly play an even more significant role in addressing global challenges in medicine and materials science.